Cas no 2319639-63-7 (methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate)

Methyl 4-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]benzoate is a structurally complex heterocyclic compound featuring a fused bicyclic core (8-azabicyclo[3.2.1]octane) linked to a pyrazole moiety and an ester-functionalized benzoate group. The 8-azabicyclo[3.2.1]octane scaffold provides rigidity and stereochemical control, while the pyrazole ring contributes to potential hydrogen bonding interactions and pharmacological relevance. The methyl benzoate ester enhances solubility and serves as a versatile synthetic handle for further derivatization. This compound is of interest in medicinal chemistry due to its balanced lipophilicity and the presence of multiple hydrogen bond acceptors, which may improve target binding affinity. The combination of a constrained bicyclic system with a flexible pyrazole substituent offers opportunities for probing steric and electronic effects in drug design. Its synthetic accessibility from commercially available building blocks further supports its utility as an intermediate in the development of bioactive molecules.
methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate structure
2319639-63-7 structure
Product Name:methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate
CAS No:2319639-63-7
MF:C19H21N3O3
MW:339.388344526291
CID:5341882
Update Time:2025-07-02

methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl)benzoate
    • methyl 4-(3-pyrazol-1-yl-8-azabicyclo[3.2.1]octane-8-carbonyl)benzoate
    • methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate
    • Inchi: 1S/C19H21N3O3/c1-25-19(24)14-5-3-13(4-6-14)18(23)22-15-7-8-16(22)12-17(11-15)21-10-2-9-20-21/h2-6,9-10,15-17H,7-8,11-12H2,1H3
    • InChI Key: FXZMNTOULAWWOR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(=O)OC)=CC=1)N1C2CC(CC1CC2)N1C=CC=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 504
  • XLogP3: 2.3
  • Topological Polar Surface Area: 64.4

methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6549-2134-2μmol
methyl 4-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]benzoate
2319639-63-7
2μmol
$57.0 2023-09-08
Life Chemicals
F6549-2134-5μmol
methyl 4-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]benzoate
2319639-63-7
5μmol
$63.0 2023-09-08
Life Chemicals
F6549-2134-10μmol
methyl 4-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]benzoate
2319639-63-7
10μmol
$69.0 2023-09-08
Life Chemicals
F6549-2134-20μmol
methyl 4-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]benzoate
2319639-63-7
20μmol
$79.0 2023-09-08
Life Chemicals
F6549-2134-1mg
methyl 4-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]benzoate
2319639-63-7
1mg
$54.0 2023-09-08
Life Chemicals
F6549-2134-2mg
methyl 4-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]benzoate
2319639-63-7
2mg
$59.0 2023-09-08
Life Chemicals
F6549-2134-3mg
methyl 4-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]benzoate
2319639-63-7
3mg
$63.0 2023-09-08
Life Chemicals
F6549-2134-4mg
methyl 4-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]benzoate
2319639-63-7
4mg
$66.0 2023-09-08
Life Chemicals
F6549-2134-5mg
methyl 4-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]benzoate
2319639-63-7
5mg
$69.0 2023-09-08
Life Chemicals
F6549-2134-10mg
methyl 4-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]benzoate
2319639-63-7
10mg
$79.0 2023-09-08

methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate Related Literature

Additional information on methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate

Methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonylbenzoate (CAS No. 2319639-63-7): A Comprehensive Overview

Methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonylbenzoate, identified by its CAS number 2319639-63-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention due to its potential applications in drug discovery and development. The presence of a pyrazole ring and an azabicyclo[3.2.1]octane moiety suggests a unique set of chemical and biological properties that make it a promising candidate for further investigation.

The compound's structure, featuring a benzoate ester group linked to an azabicyclo[3.2.1]octane core, is highly relevant in the context of modern drug design. The azabicyclo[3.2.1]octane scaffold is known for its ability to mimic natural amino acid structures, which can be exploited to enhance binding affinity and selectivity in protein targets. Additionally, the pyrazole ring, a heterocyclic aromatic compound, is widely recognized for its role in various pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The use of virtual screening techniques has identified Methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonylbenzoate as a potential lead compound for further optimization towards therapeutic applications. Its unique structural features make it an attractive candidate for targeting various disease pathways, particularly those involving enzymes and receptors with high specificity.

In the realm of drug discovery, the synthesis and characterization of novel compounds are crucial steps in developing new treatments for human diseases. Methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonylbenzoate exemplifies the importance of structural diversity in medicinal chemistry. The compound's ability to interact with biological targets in multiple ways provides a foundation for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for derivative development. By modifying specific functional groups or introducing new ones, researchers can fine-tune the biological activity of Methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonylbenzoate to achieve desired therapeutic effects. This flexibility is particularly valuable in the context of personalized medicine, where individual patient responses must be considered.

The pyrazole ring in Methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonylbenzoate plays a pivotal role in its biological activity. Pyrazole derivatives are known for their broad spectrum of pharmacological effects, making them valuable tools in drug discovery. The ability of the pyrazole ring to form hydrogen bonds and interact with metal ions further enhances its potential as a pharmacophore in designing novel therapeutic agents.

Moreover, the azabicyclo[3.2.1]octane core contributes significantly to the compound's unique properties. This bicyclic structure mimics the conformational flexibility of natural amino acids, allowing it to interact with biological targets in a manner similar to protein-binding residues. This feature is particularly important in designing drugs that require precise binding interactions with enzymes or receptors.

Recent studies have highlighted the importance of structural complexity in drug design, emphasizing that more intricate molecules often exhibit higher binding affinity and selectivity towards biological targets. Methyl 4-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonylbenzoate aligns well with this trend, offering a promising candidate for further exploration.

The benzoate ester group in this compound also contributes to its pharmacological potential. Ester functionalities are commonly found in pharmaceuticals due to their ability to enhance solubility and bioavailability while maintaining stability during storage and administration. The benzoate ester group in Methyl 4-3-(1H-pyrazol-1-y)-8-a-bicyclo[3.]o-cyclo-octanone-benzoate may serve as a site for further functionalization, allowing researchers to tailor its properties for specific therapeutic applications.

In conclusion, Methyl 4--(H-pyrrol--yl)--o-a-bicyclo[]o-cyclo-octanone-benzoate (CAS No.2319639-63-7) represents a significant advancement in pharmaceutical chemistry and medicinal biology due to its unique structural features and potential applications in drug discovery.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd